![molecular formula C17H24N2O2 B7457340 1-acetyl-N-(3-propan-2-ylphenyl)piperidine-4-carboxamide](/img/structure/B7457340.png)
1-acetyl-N-(3-propan-2-ylphenyl)piperidine-4-carboxamide
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Overview
Description
1-acetyl-N-(3-propan-2-ylphenyl)piperidine-4-carboxamide, also known as A-PPP, is a synthetic compound that belongs to the class of piperidine derivatives. It has been widely studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology.
Mechanism of Action
1-acetyl-N-(3-propan-2-ylphenyl)piperidine-4-carboxamide acts by binding to the dopamine transporter and preventing the reuptake of dopamine, leading to an increase in extracellular dopamine levels. This increase in dopamine levels is thought to be responsible for the stimulant and euphoric effects associated with this compound use. This compound has also been shown to inhibit the reuptake of norepinephrine and serotonin, although to a lesser extent than dopamine.
Biochemical and Physiological Effects
This compound has been reported to produce a range of biochemical and physiological effects in animal models and in vitro studies. These effects include increased locomotor activity, hyperthermia, and increased heart rate and blood pressure. This compound has also been shown to produce rewarding effects in animal models, indicating its potential for abuse.
Advantages and Limitations for Lab Experiments
1-acetyl-N-(3-propan-2-ylphenyl)piperidine-4-carboxamide has several advantages as a research tool. It is highly potent and selective for the dopamine transporter, making it a valuable tool for studying the role of dopamine in various physiological and pathological conditions. This compound is also relatively easy to synthesize and purify, making it accessible to researchers. However, this compound has several limitations for lab experiments. Its potential for abuse and toxicity make it unsuitable for use in human studies, and its effects on other neurotransmitter systems may complicate interpretation of results.
Future Directions
There are several future directions for research on 1-acetyl-N-(3-propan-2-ylphenyl)piperidine-4-carboxamide. One area of interest is the development of novel dopamine transporter inhibitors with improved selectivity and safety profiles. Another area of interest is the use of this compound as a tool for studying the role of dopamine in various physiological and pathological conditions, such as addiction and depression. Additionally, further studies are needed to elucidate the effects of this compound on other neurotransmitter systems and to determine the potential long-term effects of this compound use.
Synthesis Methods
The synthesis method of 1-acetyl-N-(3-propan-2-ylphenyl)piperidine-4-carboxamide involves the reaction of 1-benzylpiperidin-4-one with 3-propan-2-ylbenzaldehyde in the presence of acetic anhydride and catalytic amounts of hydrochloric acid. The resulting product is then purified through recrystallization in ethanol. This method has been reported to yield this compound with a purity of up to 99.5%.
Scientific Research Applications
1-acetyl-N-(3-propan-2-ylphenyl)piperidine-4-carboxamide has been widely used as a research tool in neuroscience and pharmacology. It has been shown to act as a potent inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. This property makes this compound a valuable tool for studying the role of dopamine in various physiological and pathological conditions, such as addiction, depression, and schizophrenia.
properties
IUPAC Name |
1-acetyl-N-(3-propan-2-ylphenyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O2/c1-12(2)15-5-4-6-16(11-15)18-17(21)14-7-9-19(10-8-14)13(3)20/h4-6,11-12,14H,7-10H2,1-3H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODZRFKRLYZLYPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CC=C1)NC(=O)C2CCN(CC2)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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